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Compound Name: 27-Hydroxymangiferolic acid

Cat. No.: B1180833 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the biological activity of 27-
Hydroxymangiferolic acid (27-HMA), a naturally occurring compound found in mangoes.

While current direct experimental data on its activity in mammalian cell lines is limited,

extensive research in the nematode Caenorhabditis elegans has identified it as a novel and

potent agonist of the Farnesoid X Receptor (FXR).[1] This guide extrapolates these findings to

a mammalian context, presenting potential activities, relevant signaling pathways, and detailed

experimental protocols for validation in mammalian cell lines.

Overview of 27-Hydroxymangiferolic Acid Activity
27-HMA has been shown to extend lifespan and improve neurodegeneration in C. elegans

models of Alzheimer's and Parkinson's disease.[1] These effects are attributed to its role as an

FXR agonist, which in turn is suggested to modulate the Insulin/IGF-1 signaling (IIS) and

TORC1 pathways.[1]

Comparative Analysis of FXR Agonist Activity
To contextualize the potential efficacy of 27-HMA in mammalian systems, the following table

compares its reported activity in C. elegans with established FXR agonists, Obeticholic Acid

(OCA) and GW4064, in mammalian cell lines.

Table 1: Comparison of FXR Agonist Activity
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Signaling Pathway Involvement
The pro-longevity and neuroprotective effects of 27-HMA in C. elegans are linked to its

influence on two critical signaling pathways conserved in mammals: the Insulin/IGF-1 signaling

pathway and the mTORC1 pathway.

Insulin/IGF-1 Signaling Pathway
Activation of FXR by 27-HMA is hypothesized to modulate the PI3K/Akt signaling cascade, a

central component of the Insulin/IGF-1 pathway that governs cell growth, proliferation, and

metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1180833?utm_src=pdf-body-img
https://www.benchchem.com/product/b1180833?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. 27-Hydroxymangiferolic Acid Extends Lifespan and Improves Neurodegeneration in
Caenorhabditis elegans by Activating Nuclear Receptors - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

3. Discovery of farnesoid X receptor and its role in bile acid metabolism - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [27-Hydroxymangiferolic Acid: A Comparative Guide to
its Activity in Mammalian Cell Lines]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180833#27-hydroxymangiferolic-acid-activity-in-
mammalian-cell-lines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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